Cas no 196876-37-6 (N-(3-chloro-4-methylphenyl)morpholine-4-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)morpholine-4-carboxamide
• CAS No: 196876-37-6
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 5995387
• PubChem ID: 4388757
• Update Time: 2025-05-22

N-(3-chloro-4-methylphenyl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)morpholine-4-carboxamide
• 4-Morpholinecarboxamide, N-(3-chloro-4-methylphenyl)-
• Z44590846
• AKOS001281624
• 196876-37-6
• N-(3-chloro-4-methylphenyl)-4-morpholinecarboxamide
• F1318-0225

• Inchi： 1S/C12H15ClN2O2/c1-9-2-3-10(8-11(9)13)14-12(16)15-4-6-17-7-5-15/h2-3,8H,4-7H2,1H3,(H,14,16)
• InChI Key： OUIFLVPRZSGQDM-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(C)C(Cl)=C2)=O)CCOCC1

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 453.1±45.0 °C(Predicted)
• pka: 12.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3-chloro-4-methylphenyl)morpholine-4-carboxamide

N-(3-Chloro-4-Methylphenyl)Morpholine-4-Carboxamide: A Comprehensive Overview

N-(3-Chloro-4-Methylphenyl)Morpholine-4-Carboxamide, also known by its CAS number 196876-37-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a substituted phenyl group. The morpholine moiety, a six-membered ring containing an oxygen atom and two nitrogen atoms, is a key feature of this compound, contributing to its versatile chemical properties.

The chemical structure of N-(3-Chloro-4-Methylphenyl)Morpholine-4-Carboxamide consists of a morpholine ring substituted at the 4-position with a carboxamide group. The phenyl ring attached to the nitrogen atom is further substituted with a chlorine atom at the 3-position and a methyl group at the 4-position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it suitable for various applications in drug discovery and material synthesis.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of more complex structures, such as those with potential pharmacological activity. For instance, investigations into its ability to act as an inhibitor of certain enzymes have shown promising results, suggesting its potential in therapeutic applications.

In terms of physical properties, N-(3-Chloro-4-Methylphenyl)Morpholine-4-Carboxamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various synthetic protocols, including those requiring solution-phase reactions.

The synthesis of this compound typically involves a multi-step process, starting with the preparation of the morpholine derivative followed by substitution reactions to introduce the phenyl group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are particularly important for scaling up production for industrial applications.

From an environmental perspective, studies on the biodegradability and eco-toxicity of N-(3-Chloro-4-Methylphenyl)Morpholine-4-Carboxamide have been conducted to assess its impact on ecosystems. Results indicate that under certain conditions, the compound can undergo microbial degradation, though further research is needed to fully understand its long-term environmental effects.

In conclusion, N-(3-Chloro-4-Methylphenyl)Morpholine-4-Carboxamide is a versatile compound with applications spanning multiple disciplines. Its unique structure and chemical properties make it an attractive candidate for further research and development in areas such as drug discovery, material science, and environmental chemistry. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.